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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core physical

properties of 2-Methoxydodecane. Due to a lack of direct experimental data for this specific

compound, this document presents estimated values based on the known properties of

structurally related ethers, particularly its isomer 1-methoxydodecane. Detailed experimental

protocols for determining these physical properties are also provided to guide researchers in

their own characterization efforts.

Introduction
2-Methoxydodecane (C₁₃H₂₈O) is a long-chain aliphatic ether. Ethers are a class of organic

compounds characterized by an oxygen atom connected to two alkyl or aryl groups.[1] The

physical properties of ethers, such as their boiling points and solubilities, are dictated by the

nature of these groups.[1] Generally, ethers have lower boiling points than alcohols of similar

molecular weight due to the absence of hydrogen bonding between ether molecules.[1]

However, their boiling points are comparable to alkanes of similar molecular mass.[1] The

presence of the ether oxygen allows for hydrogen bonding with protic solvents, rendering

smaller ethers somewhat soluble in water. This solubility decreases as the length of the alkyl

chains increases.[1] This document focuses on the key physical characteristics of 2-
Methoxydodecane, providing valuable data for its application in research and development.
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The following table summarizes the estimated and known physical properties of 2-
Methoxydodecane and related compounds for comparison. Values for 2-Methoxydodecane
are estimated based on trends observed in homologous series and isomeric comparisons.

Property
2-
Methoxydodecane
(Estimated)

1-
Methoxydodecane
(Experimental/Com
puted)

2-Methoxydecane
(Computed)

Molecular Formula C₁₃H₂₈O C₁₃H₂₈O[2] C₁₁H₂₄O[3]

Molecular Weight 200.36 g/mol 200.36 g/mol [2] 172.31 g/mol [3]

Boiling Point ~230-240 °C
No experimental data

available

No experimental data

available

Density ~0.80 g/cm³ at 20°C
No experimental data

available

No experimental data

available

Refractive Index ~1.42 at 20°C
No experimental data

available

No experimental data

available

Viscosity
No estimation

available

No experimental data

available

No experimental data

available

Note: The boiling point of long-chain methyl ethers generally increases with molecular weight.

[4][5] The boiling point of 1-methoxydecane is estimated to be around 230–240°C.[6] It is

expected that 2-methoxydodecane would have a slightly lower boiling point than its linear

isomer, 1-methoxydodecane, due to increased branching.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid organic compounds like 2-Methoxydodecane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] A common and efficient method for determining the boiling point of a small amount

of liquid is the capillary method.[8][9]
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Apparatus: Thiele tube or a similar heating block, thermometer, small test tube (fusion tube),

and a capillary tube sealed at one end.[8][10]

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the fusion tube.[9]

The capillary tube, with its sealed end uppermost, is placed inside the fusion tube

containing the liquid.[9]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.[10]

The assembly is heated in a Thiele tube or a heating block.[8][10]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.[9]

The heat source is then removed, and the liquid is allowed to cool.[9]

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[10]

Density is the mass per unit volume of a substance. A pycnometer, or specific gravity bottle, is

used for precise measurement of liquid density.[11]

Apparatus: A pycnometer of a known volume, an analytical balance, and a thermostatic bath.

[12]

Procedure:

The empty, clean, and dry pycnometer is accurately weighed (M1).[12]

The pycnometer is filled with the sample liquid, ensuring no air bubbles are present.[12]

The stopper is inserted, and any excess liquid that emerges from the capillary is carefully

wiped off.[12]
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The filled pycnometer is placed in a thermostatic bath to bring it to the desired

temperature.[12]

The exterior of the pycnometer is dried thoroughly, and it is weighed again (M2).[12]

The density (ρ) is calculated using the formula: ρ = (M2 - M1) / V, where V is the volume of

the pycnometer.[12]

The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.[13] It is a characteristic property of a substance and is measured using an

Abbe refractometer.[13][14]

Apparatus: An Abbe refractometer, a light source (typically a sodium lamp), and a constant

temperature water bath.[15][16]

Procedure:

The prism of the refractometer is cleaned and a few drops of the sample liquid are applied.

[15]

The prism is closed to spread the liquid into a thin film.[16]

Light is passed through the sample, and the telescope is adjusted to bring the boundary

line between the light and dark regions into focus.[15]

The compensator is adjusted to remove any color fringes and sharpen the boundary line.

[15]

The boundary line is aligned with the crosshairs in the eyepiece.[14]

The refractive index is read directly from the instrument's scale.[15]

Viscosity is a measure of a fluid's resistance to flow. For liquids, it is conveniently measured

using a capillary viscometer, such as the Ubbelohde type.[17][18]

Apparatus: An Ubbelohde viscometer, a thermostatic bath, a stopwatch, and a pipette.[18]

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://wp.optics.arizona.edu/mnofziger/wp-content/uploads/sites/31/2016/05/OPTI202L-Lab10-OMD2.pdf
https://wp.optics.arizona.edu/mnofziger/wp-content/uploads/sites/31/2016/05/OPTI202L-Lab10-OMD2.pdf
https://vlab.amrita.edu/index.php?brch=195&cnt=1&sim=545&sub=1
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://m.youtube.com/watch?v=w-YIzLQwtUk
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://m.youtube.com/watch?v=w-YIzLQwtUk
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://vlab.amrita.edu/index.php?brch=195&cnt=1&sim=545&sub=1
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Viscosity_Determination.pdf
https://users.metu.edu.tr/chem355/assets/6-355%20Viscosity.pdf
https://users.metu.edu.tr/chem355/assets/6-355%20Viscosity.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15425560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A known volume of the sample liquid is introduced into the viscometer.[19]

The viscometer is placed vertically in a thermostatic bath to reach the desired

temperature.[17]

The liquid is drawn up through the capillary into the upper bulb by applying suction.[19]

The suction is released, and the time taken for the liquid to flow between two marked

points on the capillary is measured with a stopwatch.[17]

The kinematic viscosity (ν) is calculated using the formula: ν = K * t, where K is the

viscometer constant and t is the flow time. The dynamic viscosity (η) can then be

calculated by multiplying the kinematic viscosity by the density of the liquid (η = ν * ρ).[17]

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the physical characterization of a liquid

organic compound such as 2-Methoxydodecane.
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Workflow for Physical Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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